Cas no 72659-98-4 (1-morpholin-4-ylcyclohexanecarbonitrile hydrochloride)

• Product Name: 1-morpholin-4-ylcyclohexanecarbonitrile hydrochloride
• CAS No: 72659-98-4
• MF: C₁₁H₁₉ClN₂O
• MW: 230.734361886978
• CID: 1756524
• PubChem ID: 3055640
• Update Time: 2025-04-21

1-morpholin-4-ylcyclohexanecarbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-ylcyclohexanecarbonitrile hydrochloride
• 1-morpholin-4-ylcyclohexane-1-carbonitrile,hydrochloride
• Cyclohexanecarbonitrile, 1-morpholino-, hydrochloride
• DTXSID90222976
• 72659-98-4
• 1-Morpholinocyclohexanecarbonitrile hydrochloride
• Cyclohexanecarbonitrile, 1-(4-morpholinyl)-, monohydrochloride

• Inchi： 1S/C11H18N2O.ClH/c12-10-11(4-2-1-3-5-11)13-6-8-14-9-7-13;/h1-9H2;1H
• InChI Key： PRXWYDQWQOOYPI-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 230.11877
• Monoisotopic Mass: 230.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26